Cas no 4325-82-0 (4-Methyl-3-penten-2-ol)

4-Methyl-3-penten-2-ol Properties

Names and Identifiers

• 4-methylpent-3-en-2-ol
• 2,4-dimethylbut-2-en-4-ol
• 4-methyl-pent-3-en-2-ol
• 2-methyl-pent-2-en-4-ol
• AGN-PC-0084PC
• CTK4I7218
• NSC31262
• (+/-)-4-methylpent-3-en-2-ol
• (rac)-4-methylpent-3-en-2-ol
• 3-Penten-2-ol, 4-methyl-,
• AC1L3C9S
• 4-(5-NITRO-2-PYRIDINYL)BENZENECARBALDEHYDE
• 4-Methyl-3-penten-2-ol
• G34950
• 4-methyl-3-pentene-2-ol
• NSC-31262
• AKOS006275077
• EN300-171806
• SCHEMBL714476
• 3-Penten-2-ol, 4-methyl-
• DB-051062
• 4325-82-0
• NSC 31262
• +Expand

• InChIKey： SAOXPNBHKSWHGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O/c1-5(2)4-6(3)7/h4,6-7H,1-3H3
• SMILES： CC(=CC(C)O)C

Computed Properties

• Exact Mass: 100.08886
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 100.088815002g/mol
• Heavy Atom Count: 7
• Complexity: 70.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.33340
• PSA: 20.23
• Refractive Index: 1.4289 (estimate)
• Boiling Point: 152.63°C (estimate)
• Melting Point: 22.55°C (estimate)
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.8489 (estimate)